Cas no 1565434-50-5 (1-(5-Fluoropyridin-2-yl)propane-1-thiol)

• Product Name: 1-(5-Fluoropyridin-2-yl)propane-1-thiol
• CAS No: 1565434-50-5
• MF: C₈H₁₀FNS
• MW: 171.235104084015
• CID: 5690881
• PubChem ID: 112585612
• Update Time: 2025-10-29

1-(5-Fluoropyridin-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)propane-1-thiol
• 1565434-50-5
• EN300-1288049
• 2-Pyridinemethanethiol, α-ethyl-5-fluoro-
• 1-(5-Fluoropyridin-2-yl)propane-1-thiol

• Inchi： 1S/C8H10FNS/c1-2-8(11)7-4-3-6(9)5-10-7/h3-5,8,11H,2H2,1H3
• InChI Key： SXHSSPOHRZRKFW-UHFFFAOYSA-N
• SMILES： SC(C1C=CC(=CN=1)F)CC

Computed Properties

• Exact Mass: 171.05179866g/mol
• Monoisotopic Mass: 171.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 13.9Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 219.9±25.0 °C(Predicted)
• pka: 8.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-Fluoropyridin-2-yl)propane-1-thiol

Comprehensive Overview of 1-(5-Fluoropyridin-2-yl)propane-1-thiol (CAS No. 1565434-50-5): Properties, Applications, and Industry Insights

1-(5-Fluoropyridin-2-yl)propane-1-thiol (CAS No. 1565434-50-5) is a fluorinated pyridine derivative with a thiol functional group, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique structure, featuring a fluoropyridine core and a propane-thiol side chain, has garnered significant attention for its potential in drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

The 1-(5-Fluoropyridin-2-yl)propane-1-thiol molecule exhibits notable reactivity due to the electron-withdrawing effect of the 5-fluorine substituent on the pyridine ring, which enhances its utility in cross-coupling reactions. Researchers frequently explore its role in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry as evidenced by rising searches for "fluoropyridine building blocks" and "thiol-based ligands." Its CAS No. 1565434-50-5 is often queried in databases like SciFinder and Reaxys, reflecting industrial demand.

Recent advancements in sustainable synthesis have spotlighted compounds like 1-(5-Fluoropyridin-2-yl)propane-1-thiol. A 2023 study highlighted its potential as a precursor for biodegradable polymers, aligning with the global push toward eco-friendly materials. Additionally, its thiol group enables surface modification in nanotechnology, a field experiencing exponential growth. Searches for "thiol-gold nanoparticle conjugation" and "fluorinated drug candidates" underscore its interdisciplinary relevance.

From a commercial perspective, suppliers of CAS No. 1565434-50-5 emphasize its high purity (>98%) and stability under inert conditions. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, topics frequently searched by QC professionals. The compound’s compatibility with flow chemistry systems—another trending keyword—further enhances its appeal for scalable production.

In conclusion, 1-(5-Fluoropyridin-2-yl)propane-1-thiol represents a convergence of innovation in synthetic chemistry and applied sciences. Its dual functionality as a fluoropyridine and thiol derivative positions it at the forefront of research into targeted therapeutics and advanced materials, answering the growing demand for specialized chemical solutions in a rapidly evolving industry landscape.